Cas no 2229518-57-2 (N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine)

• Product Name: N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine
• CAS No: 2229518-57-2
• MF: C₇H₁₃N₃O
• MW: 155.197621107101
• CID: 6335802
• PubChem ID: 165704617
• Update Time: 2025-06-10

N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine
• 2229518-57-2
• EN300-1743728
• N-[(1-ethyl-1H-pyrazol-3-yl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C7H13N3O/c1-3-10-5-4-7(8-10)6-9(2)11/h4-5,11H,3,6H2,1-2H3
• InChI Key： LGRZLJIQERRJPP-UHFFFAOYSA-N
• SMILES： ON(C)CC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 155.105862047g/mol
• Monoisotopic Mass: 155.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 41.3Ų

Additional information on N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine (CAS No. 2229518-57-2)

N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine (CAS No. 2229518-57-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyrazole ring and hydroxylamine functional group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's ethyl-substituted pyrazole moiety enhances its lipophilicity, which is critical for improving membrane permeability in drug candidates.

In recent years, the demand for N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine has surged due to its role in small-molecule therapeutics. Its ability to act as a building block for heterocyclic compounds aligns with the growing trend of fragment-based drug design (FBDD). This approach, widely discussed in AI-driven drug discovery platforms, leverages computational tools to identify optimal molecular fragments—making CAS No. 2229518-57-2 a valuable asset for medicinal chemists. Additionally, its stability under physiological conditions has sparked interest in prodrug development, a hot topic in personalized medicine.

The synthesis of N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine involves multi-step organic reactions, including N-alkylation and reductive amination. These processes are frequently optimized using green chemistry principles, reflecting the industry's shift toward sustainable practices. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing this compound, ensuring high purity for research applications. Notably, its logP value and hydrogen-bonding capacity are often calculated using cheminformatics software, addressing the demand for predictive modeling in modern labs.

Beyond pharmaceuticals, CAS No. 2229518-57-2 is investigated for its utility in agrochemical formulations. The pyrazole scaffold is known to exhibit herbicidal and fungicidal properties, aligning with the global push for eco-friendly crop protection. This dual applicability in life sciences and agriculture underscores its commercial relevance. Suppliers often highlight its batch-to-batch consistency and scalable synthesis, key factors for industrial adoption.

Frequently asked questions about N-(1-ethyl-1H-pyrazol-3-yl)methyl-N-methylhydroxylamine include its solubility profile, storage conditions, and compatibility with cross-coupling reactions. These queries reflect the compound's integration into complex synthetic routes. Moreover, its toxicity data and regulatory status are meticulously documented to comply with global safety standards, a priority for ESG-conscious organizations.

In summary, CAS No. 2229518-57-2 represents a convergence of innovation in drug design, sustainable chemistry, and agricultural science. Its molecular versatility and research-driven demand position it as a pivotal compound in advancing next-generation therapeutics and agrochemicals. As AI-augmented research accelerates, the role of such tailored intermediates will only expand, offering new avenues for scientific breakthroughs.